Cas no 2361644-48-4 (3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide)

• Product Name: 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide
• CAS No: 2361644-48-4
• MF: C₆H₄Br₃N₃O
• MW: 373.827458381653
• CID: 5867795
• PubChem ID: 139026384
• Update Time: 2025-10-24

3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide
• 3,6-dibromopyrazolo[1,5-a]pyrimidin-2-ol hydrobromide
• 2361644-48-4
• EN300-7432362

• Inchi： 1S/C6H3Br2N3O.BrH/c7-3-1-9-5-4(8)6(12)10-11(5)2-3;/h1-2H,(H,10,12);1H
• InChI Key： XJFOIPDTACZEBE-UHFFFAOYSA-N
• SMILES： BrC1C(NN2C=C(C=NC2=1)Br)=O.Br

Computed Properties

• Exact Mass: 372.78840g/mol
• Monoisotopic Mass: 370.79045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7Ų

Additional information on 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide

Introduction to 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide (CAS No: 2361644-48-4)

3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic derivative, characterized by its brominated pyrazolo[1,5-a]pyrimidine core, has demonstrated promising potential in various biological and medicinal applications. The compound’s molecular structure, featuring both bromine substituents and a hydrobromide salt form, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The CAS No 2361644-48-4 assigned to this compound underscores its specific identity and distinguishes it from other molecules with similar structural motifs. This unique identifier is crucial for ensuring accurate documentation, regulatory compliance, and seamless integration into research databases. The presence of bromine atoms at the 3rd and 6th positions of the pyrazolo[1,5-a]pyrimidine ring enhances the compound’s utility in synthetic chemistry, allowing for diverse functionalization strategies that can be tailored to specific pharmacological targets.

In recent years, 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide has been extensively studied for its pharmacological significance. The pyrazolo[1,5-a]pyrimidine scaffold is a well-known motif in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological receptors and enzymes. The bromine atoms introduce electrophilic centers that can be selectively modified through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex derivatives with enhanced biological activity.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazolo[1,5-a]pyrimidines have been reported to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide may interfere with critical signaling pathways by binding to target proteins, thereby inhibiting tumor growth. Furthermore, the hydrobromide salt form enhances solubility and stability, facilitating its use in in vitro and in vivo experimental settings.

The compound’s versatility extends beyond oncology. Researchers have explored its antimicrobial properties, finding that certain derivatives exhibit efficacy against resistant bacterial strains. The bromine substituents play a pivotal role in modulating the compound’s interactions with microbial cell membranes and metabolic pathways. This dual functionality makes 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide a promising candidate for developing novel antimicrobial agents.

Advances in computational chemistry have further illuminated the therapeutic potential of this molecule. Molecular docking studies have identified key binding pockets on target proteins where 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide can dock with high affinity. These insights have guided the design of more potent analogs by optimizing steric and electronic properties through structure-based drug design approaches. Such methodologies are integral to modern pharmaceutical research, enabling the rapid identification of lead compounds with minimal experimental trial-and-error.

The synthesis of 3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide presents an intriguing challenge due to the need for precise regioselective bromination and subsequent salt formation. Recent innovations in synthetic methodologies have streamlined these processes using transition metal catalysts and green chemistry principles. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine atoms at specific positions while minimizing side reactions. These advancements not only improve yield but also align with sustainable chemistry practices by reducing waste generation.

The hydrobromide form of the compound enhances its pharmacokinetic profile by improving water solubility. This is particularly advantageous for drug formulations where bioavailability is a critical factor. The ability to dissolve readily in aqueous solutions allows for easier administration via oral or injectable routes, broadening its therapeutic applications. Additionally, the stability imparted by the hydrobromide salt ensures that the compound remains effective during storage and transport.

In conclusion,3,6-Dibromo-1H-pyrazolo[1,5-a]pyrimidin-2-one;hydrobromide (CAS No: 2361644-48-4) represents a fascinating intersection of structural complexity and functional diversity. Its potential applications in oncology and antimicrobial therapy are complemented by innovative synthetic strategies that enhance both efficiency and sustainability. As research continues to uncover new biological targets and synthetic methodologies,3,6-Dibromo-1H-pyrazolo[1，5-a]pyrimidin -2-one;hydrobromide is poised to play a pivotal role in shaping future pharmaceutical discoveries.